Cas no 96516-52-8 (methyl 7-chlorothieno[3,2-b]pyridine-6-carboxylate)

• Product Name: methyl 7-chlorothieno[3,2-b]pyridine-6-carboxylate
• CAS No: 96516-52-8
• MF: C₉H₆ClNO₂S
• MW: 227.667439937592
• MDL: MFCD17015940
• CID: 4359992
• PubChem ID: 14809182
• Update Time: 2025-07-17

methyl 7-chlorothieno[3,2-b]pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-b]pyridine-6-carboxylic acid, 7-chloro-, methyl ester
• Methyl 7-chlorothieno[3,2-b]pyridine-6-carboxylate
• Reaxys ID: 4185462
• 102-156-6
• WDA51652
• PB28662
• CS-0055196
• P12024
• Methyl 7-chlorothieno(3,2-b)pyridine-6-carboxylate
• 96516-52-8
• METHYL7-CHLOROTHIENO[3,2-B]PYRIDINE-6-CARBOXYLATE
• methyl 7-chlorothieno[3,2-b]pyridine-6-carboxylate

• MDL： MFCD17015940
• Inchi： 1S/C9H6ClNO2S/c1-13-9(12)5-4-11-6-2-3-14-8(6)7(5)10/h2-4H,1H3
• InChI Key： XMAAPCRARDHOKI-UHFFFAOYSA-N
• SMILES： C12C=CSC1=C(Cl)C(C(OC)=O)=CN=2

Computed Properties

• Exact Mass: 226.9807773Da
• Monoisotopic Mass: 226.9807773Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on methyl 7-chlorothieno[3,2-b]pyridine-6-carboxylate

Methyl 7-chlorothieno[3,2-b]pyridine-6-carboxylate (CAS No. 96516-52-8): A Comprehensive Overview

Methyl 7-chlorothieno[3,2-b]pyridine-6-carboxylate (CAS No. 96516-52-8) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound belongs to the thienopyridine class, which is known for its broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The presence of both thiophene and pyridine rings in its structure contributes to its complex interactions with biological targets, making it a promising candidate for further research and development.

The molecular structure of methyl 7-chlorothieno[3,2-b]pyridine-6-carboxylate features a chlorine substituent at the 7-position of the thiophene ring, which enhances its reactivity and potential for further functionalization. This structural feature is particularly interesting because it allows for diverse chemical modifications that can be explored to optimize its pharmacological properties. The carboxylate group at the 6-position of the pyridine ring further contributes to the compound's versatility, enabling it to participate in various chemical reactions and interactions within biological systems.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, and methyl 7-chlorothieno[3,2-b]pyridine-6-carboxylate is no exception. Researchers have been investigating its potential as a scaffold for developing novel therapeutic agents. One of the most compelling aspects of this compound is its ability to modulate multiple biological pathways simultaneously. For instance, studies have shown that it can inhibit the activity of certain kinases, which are key enzymes involved in cell signaling and proliferation. This dual-action mechanism makes it an attractive candidate for treating diseases such as cancer and inflammatory disorders.

In addition to its kinase inhibition properties, methyl 7-chlorothieno[3,2-b]pyridine-6-carboxylate has also been found to exhibit significant antiviral activity. Preliminary research indicates that it can interfere with viral replication by targeting essential components of the viral life cycle. This finding is particularly relevant in the context of emerging infectious diseases, where rapid development of antiviral drugs is crucial. The compound's ability to disrupt viral proteins without causing significant toxicity to host cells makes it a promising candidate for further investigation.

The synthesis of methyl 7-chlorothieno[3,2-b]pyridine-6-carboxylate involves a series of well-defined chemical steps that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the condensation of appropriate precursors to form the thienopyridine core. Subsequent functionalization steps introduce the chlorine substituent and the carboxylate group at strategic positions on the molecule. These synthetic routes require precise control over reaction conditions to ensure high yield and purity.

The pharmacological evaluation of methyl 7-chlorothieno[3,2-b]pyridine-6-carboxylate has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its ability to inhibit specific enzymes and receptors associated with various diseases. For example, it has shown potent activity against certain tyrosine kinases, which are overexpressed in many cancer cells. In vivo studies have further supported these findings by demonstrating its ability to reduce tumor growth and improve survival rates in animal models.

The potential therapeutic applications of methyl 7-chlorothieno[3,2-b]pyridine-6-carboxylate extend beyond cancer treatment. Researchers are exploring its use in managing inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate immune responses without triggering adverse effects makes it a promising candidate for these conditions. Additionally, its potential antiviral properties could make it useful in treating a wide range of viral infections.

The safety profile of methyl 7-chlorothieno[3,2-b]pyridine-6-carboxylate is another critical aspect that has been extensively studied. Preliminary toxicology studies have shown that it exhibits low toxicity at therapeutic doses, making it a relatively safe compound for further development. However, more comprehensive studies are needed to fully understand its long-term effects and potential side effects.

The future direction of research on methyl 7-chlorothieno[3,2-b]pyridine-6-carboxylate includes optimizing its chemical structure for improved pharmacological properties and exploring new therapeutic applications. Researchers are also investigating methods to enhance its bioavailability and reduce potential side effects through structural modifications. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating these findings into clinical applications.

In conclusion, methyl 7-chlorothieno[3,2-b]pyridine-6-carboxylate (CAS No. 96516-52-8) is a versatile heterocyclic compound with significant potential in pharmaceutical applications. Its unique structural features and broad spectrum of biological activities make it an attractive candidate for developing novel therapeutic agents. Further research is needed to fully explore its pharmacological properties and therapeutic applications, but the preliminary findings are promising and warrant continued investigation.